Cas no 87139-37-5 (1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid,3-[(R)-[2-(acetylamino)ethyl]sulfinyl]-6-[1-methyl-1-(sulfooxy)ethyl]-7-oxo-,(5R,6R)-)

1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid,3-[(R)-[2-(acetylamino)ethyl]sulfinyl]-6-[1-methyl-1-(sulfooxy)ethyl]-7-oxo-,(5R,6R)- structure
87139-37-5 structure
Product Name:1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid,3-[(R)-[2-(acetylamino)ethyl]sulfinyl]-6-[1-methyl-1-(sulfooxy)ethyl]-7-oxo-,(5R,6R)-
CAS No:87139-37-5
MF:C14H20N2O9S2
MW:424.446601867676
CID:725566
PubChem ID:9577843
Update Time:2024-03-01

1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid,3-[(R)-[2-(acetylamino)ethyl]sulfinyl]-6-[1-methyl-1-(sulfooxy)ethyl]-7-oxo-,(5R,6R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid,3-[(R)-[2-(acetylamino)ethyl]sulfinyl]-6-[1-methyl-1-(sulfooxy)ethyl]-7-oxo-,(5R,6R)-
    • (5R,6R)-3-[(R)-2-acetamidoethylsulfinyl]-7-oxo-6-(2-sulfooxypropan-2-yl)-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
    • carpetimycin D
    • 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid, 3-[(R)-[2-(acetylamino)ethyl]sulfinyl]-6-[1-methyl-1-(sulfooxy)ethyl]-7-oxo-, (5R,6R)-
    • 3-((2-(Acetylamino)ethyl)sulfinyl)-6-(1-methyl-1-(sulfooxy)ethyl)-7-oxo-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid (5R-(3(R*),5alpha,6beta))-
    • ANTIBIOTIC KA-6643J
    • Q27268965
    • 3 (2-Acetamidoethylsulfinyl)-6-(1-hydroxysulfonyloxy-1-methylethyl)-7-oxo-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid
    • UNII-7X155N4Y15
    • 87139-37-5
    • 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-(acetylamino)ethyl)sulfinyl)-6-(1-methyl-1-(sulfooxy)ethyl)-7-oxo-, (5R-(3(R*),5alpha,6beta))-
    • 1-AZABICYCLO(3.2.0)HEPT-2-ENE-2-CARBOXYLIC ACID, 3-((R)-(2-(ACETYLAMINO)ETHYL)SULFINYL)-6-(1-METHYL-1-(SULFOOXY)ETHYL)-7-OXO-, (5R,6R)-
    • DTXSID80236148
    • 7X155N4Y15
    • Antibiotic KA 6643J
    • Inchi: 1S/C14H20N2O9S2/c1-7(17)15-4-5-26(21)9-6-8-10(14(2,3)25-27(22,23)24)12(18)16(8)11(9)13(19)20/h8,10H,4-6H2,1-3H3,(H,15,17)(H,19,20)(H,22,23,24)/t8-,10+,26-/m1/s1
    • InChI Key: IXJHZBNZTOAWNU-LGAJQSDJSA-N
    • SMILES: N12[C@@]([H])([C@H](C(C)(OS(O)(=O)=O)C)C1=O)CC([S@@](CCNC(C)=O)=O)=C2C(O)=O

Computed Properties

  • Exact Mass: 424.061022
  • Monoisotopic Mass: 424.061022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 841
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 195

Experimental Properties

  • Density: 1.683
  • Refractive Index: 1.655
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